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Compound of Interest

Compound Name: Sulfo Cy5.5-COOH

Cat. No.: B3251683

The following provides essential safety and logistical information for the proper disposal of
Sulfo Cy5.5-COOH, a fluorescent dye commonly used in research and development. This
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe handling and disposal in a laboratory setting.

Hazard Assessment

Based on available safety data for a closely related compound, Sulfo-cyanine-5-carboxylic
acid, Sulfo Cy5.5-COOH is not classified as a hazardous substance or mixture[1]. However, it
is crucial to handle all laboratory chemicals with care and to consult your institution's specific
safety protocols. Fluorescent dyes, in general, should be handled in a way that minimizes
contact and environmental release[2].

Key Safety Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling Sulfo Cy5.5-COOH|[1][3]

[4].

¢ Avoid Inhalation and Contact: Work in a well-ventilated area to avoid inhaling any dust or
aerosols. Prevent contact with skin and eyes[3][4].

o Storage: Keep the container tightly closed and stored in a cool, dry, and well-ventilated
place[1][5].
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Disposal Procedures for Sulfo Cy5.5-COOH Waste

Given that Sulfo Cy5.5-COOH is considered non-hazardous, the disposal procedures are more
straightforward than for hazardous materials. However, institutional guidelines should always
be followed.

Step-by-Step Disposal Guide:
e Waste Collection:

o Solid Waste: Collect solid Sulfo Cy5.5-COOH waste, including contaminated
consumables (e.g., pipette tips, microfuge tubes, gloves), in a designated, clearly labeled
waste container.

o Aqueous Solutions: Dilute aqueous solutions of Sulfo Cy5.5-COOH with a large volume of
water. While some institutional guidelines may permit the disposal of small quantities of
non-hazardous aqueous waste down the drain, it is best practice to confirm this with your
Environmental Health and Safety (EHS) office[6].

o Organic Solvents: If Sulfo Cy5.5-COOH is dissolved in an organic solvent, it should be
treated as solvent waste and collected in a designated, labeled solvent waste container.
Do not dispose of organic solvents down the drain[7].

e Labeling and Storage of Waste:

o Clearly label all waste containers with the contents, including the name of the chemical
and the approximate concentration[7][8].

o Store waste containers in a designated satellite accumulation area until they are ready for
pickup and disposal by your institution's waste management service|[8].

 Final Disposal:

o Solid Waste: Non-hazardous solid waste can typically be disposed of in the regular
laboratory trash, provided it is securely contained[6].

o Agqueous Solutions: If permitted by your institution, flush diluted aqueous solutions down
the sanitary sewer with copious amounts of water.
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o Solvent Waste: Follow your institution's procedures for the disposal of chemical solvent
waste.

Quantitative Data for Waste Management

The following table provides an example of how to track and quantify Sulfo Cy5.5-COOH
waste for disposal.

Sulfo Cy5.5-
Volume .
Waste COOH Date Disposal
Waste Type . (mL) or
Stream ID Concentrati Generated Method
Mass (g)
on (approx.)
Drain
SCY55-AQ- Aqueous Disposal (per
_ 1uM 500 mL 2025-12-09 o
001 Solution institutional
guidelines)
SCY55-S0O- ) Laboratory
Solid Waste <1mg 10g 2025-12-09
001 Trash
) Chemical
Organic
SCY55-ORG- Solvent
Solvent 10 mM 50 mL 2025-12-09
001 Waste
(DMSO) _
Collection

Note: This table is for illustrative purposes. Please use your laboratory's specific waste tracking
procedures.

Diagrams

The following diagrams illustrate the decision-making process for waste disposal and a
hypothetical experimental workflow that might generate Sulfo Cy5.5-COOH waste.
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Caption: Disposal Decision Workflow for Sulfo Cy5.5-COOH Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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